Cas no 1105209-86-6 (N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide)
N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide
- N-[6-[4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
- AKOS024502507
- 1105209-86-6
- N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide
- F5248-0045
- N-(6-((4-(4-(4-fluorophenyl)piperazin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide
-
- Inchi: 1S/C20H24FN5O2S/c1-15(27)22-18-8-9-19(24-23-18)29-14-2-3-20(28)26-12-10-25(11-13-26)17-6-4-16(21)5-7-17/h4-9H,2-3,10-14H2,1H3,(H,22,23,27)
- InChI Key: ISIZNJHGKHYMSN-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(SCCCC(N2CCN(C3=CC=C(F)C=C3)CC2)=O)C=C1)(=O)C
Computed Properties
- Exact Mass: 417.16347436g/mol
- Monoisotopic Mass: 417.16347436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 104Ų
N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5248-0045-2μmol |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-5μmol |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-10μmol |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-20μmol |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-1mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-2mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-3mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-4mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-5mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5248-0045-10mg |
N-[6-({4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-yl]acetamide |
1105209-86-6 | 10mg |
$79.0 | 2023-09-10 |
N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide
N-6-({4-[4-(4-Fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide: A Comprehensive Overview
CAS No. 1105209-86-6 corresponds to the compound N-6-{[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide, a complex organic molecule with potential applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies.
The molecular structure of this compound is characterized by a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. The pyridazine ring is substituted at position 3 with an acetamide group, which is further connected to a sulfanyl (thioether) group. This sulfanyl group is linked to a butyl chain that contains both a piperazine ring and a ketone group. The piperazine ring, in turn, is substituted with a fluorophenyl group at position 4. This intricate structure suggests that the compound may exhibit diverse pharmacological properties, including potential anti-inflammatory, antitumor, or neuroprotective effects.
Recent research has focused on the synthesis and characterization of this compound. Studies have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm its molecular structure. The synthesis involves multi-step reactions, including nucleophilic substitutions, amidations, and oxidations, highlighting the complexity of its preparation. These studies underscore the importance of precise synthetic methodologies in obtaining high-purity compounds for further biological evaluation.
In terms of biological activity, preliminary assays have revealed that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, it has demonstrated potent activity against cyclooxygenase (COX)-2, an enzyme implicated in inflammation and pain. Additionally, in vitro studies have shown that the compound induces apoptosis in cancer cell lines, suggesting its potential as an antitumor agent. These findings align with the growing trend in drug discovery to develop multi-target agents that can address complex diseases more effectively.
The fluorophenyl group attached to the piperazine ring is particularly noteworthy due to its ability to enhance the lipophilicity of the molecule without significantly compromising its solubility. This balance is crucial for drug candidates as it influences their absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, the presence of the pyridazine ring introduces additional electronic effects that may modulate the compound's interaction with biological targets.
From an SEO optimization perspective, keywords such as "CAS No. 1105209-86-6," "N-[{4-[4-(4-fluorophenyl)piperazin-1-yl]-4-oxobutyl}sulfanyl]pyridazin-3-carboxamide," and "pharmaceutical applications" are critical for enhancing the visibility of this compound in scientific literature and online databases. Ensuring that these keywords are strategically placed within headings and body text can improve search engine rankings and facilitate easier access for researchers.
In conclusion, CAS No. 1105209-86-6 represents a promising candidate in the realm of drug discovery due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in treating inflammatory diseases and cancers. As advancements in synthetic chemistry and biological screening techniques continue to evolve, this compound may pave the way for novel therapeutic interventions.
1105209-86-6 (N-6-({4-4-(4-fluorophenyl)piperazin-1-yl-4-oxobutyl}sulfanyl)pyridazin-3-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)